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Introduction
Galanin is a 30-amino acid neuropeptide in humans that plays a crucial role in a multitude of

physiological and pathological processes, including pain perception, inflammation, and

neuroendocrine regulation. Its biological effects are mediated through three G protein-coupled

receptors (GPCRs): GalR1, GalR2, and GalR3. Understanding the interaction of human galanin

(1-30) with these receptors is paramount for the development of novel therapeutics targeting

the galaninergic system. These application notes provide a comprehensive overview of the in

vitro bioactivity assays for human galanin (1-30), including detailed experimental protocols and

a summary of key quantitative data.

Galanin Receptors and Signaling Pathways
Human galanin (1-30) exhibits distinct binding affinities and functional potencies at the three

galanin receptor subtypes, each of which couples to different intracellular signaling cascades.

GalR1: Primarily couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a

subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][2] This inhibitory action

can also modulate ion channels and mitogen-activated protein kinase (MAPK) pathways.[2]

GalR2: Predominantly couples to Gq/11 proteins, activating phospholipase C (PLC).[3][4]

This activation results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into
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inositol trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular

calcium (Ca2+) concentrations and activation of protein kinase C (PKC).[3][4] GalR2 can

also couple to Gi/o proteins.[5]

GalR3: Similar to GalR1, GalR3 couples to Gi/o proteins, resulting in the inhibition of

adenylyl cyclase and a decrease in cAMP levels.[2][6]

Quantitative Bioactivity Data
The following tables summarize the reported in vitro bioactivity of human galanin (1-30) at

human galanin receptors.

Receptor Assay Type Value (nM) Cell Line Reference(s)

GalR1
Radioligand

Binding (Ki)
1 - [7]

GalR2
Radioligand

Binding (Ki)
1 - [7]

GalR3
Radioligand

Binding (IC50)
75 -

Receptor Assay Type Value (nM) Cell Line Reference(s)

GalR1

Calcium

Mobilization

(EC50)

51.81
CHO-

K1/GALR1/Gα15
[8]

GalR2

Calcium

Mobilization

(EC50)

370 CHO-K1/GALR2
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Figure 1: GalR1 Signaling Pathway.
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Figure 2: GalR2 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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